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Compound of Interest

Compound Name: Ethyl 2-amino-3-methylbenzoate

Cat. No.: B1342653

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
pricing of Ethyl 2-amino-3-methylbenzoate, a key building block in pharmaceutical and
chemical synthesis. Furthermore, it outlines a detailed, representative experimental protocol for
its synthesis via Fischer esterification, accompanied by a procedural workflow diagram.

Commercial Suppliers and Pricing

Ethyl 2-amino-3-methylbenzoate (CAS No: 64818-79-7) is available from a variety of
chemical suppliers. The purity of the commercially available compound is typically around 95%.
Pricing can vary based on the supplier, quantity, and purity. Below is a summary of publicly
available information from select suppliers. Please note that for some suppliers, pricing is
available only upon request.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1342653?utm_src=pdf-interest
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

. . Available ]
Supplier Purity . Price (USD) Notes

Quantities

Amerigo ) ) For Research
o 95% Inquire Inquire
Scientific Use Only.[1]
£38.00 (250mg), In stock in the
S 250mg, 500mg, £48.00 (500mg), UK, 1-week lead
Apollo Scientific 95% )

19, 59 £58.00 (19g), time for US
£172.00 (59) stock.[2]
$94.00 (19), Backordered,
$341.00 (59), with a 7-10 day

19, 59, 109, 259, . .

AOBChem 95% 100 $579.00 (10g), delivery time
J $1,139.00 (25g),  from China
$3,601.00 (100g)  stock.[3]

Synthetic Protocol: Fischer Esterification of 2-
amino-3-methylbenzoic Acid

The synthesis of Ethyl 2-amino-3-methylbenzoate is most commonly achieved through the

Fischer esterification of 2-amino-3-methylbenzoic acid in the presence of an acid catalyst and

excess ethanol. This section provides a detailed, representative experimental protocol for this

transformation.

Materials and Equipment

e 2-amino-3-methylbenzoic acid

Absolute Ethanol (EtOH)

Concentrated Sulfuric Acid (H2SOa)

Saturated Sodium Bicarbonate (NaHCOs3) solution

Brine (saturated NaCl solution)

Anhydrous Sodium Sulfate (Na2S0a4) or Magnesium Sulfate (MgSOa)
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Round-bottom flask

Reflux condenser

Heating mantle with a magnetic stirrer
Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Thin Layer Chromatography (TLC) apparatus

Standard laboratory glassware

Experimental Procedure

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add 2-
amino-3-methylbenzoic acid.

Addition of Reagents: Add an excess of absolute ethanol to the flask. A common molar ratio
is 1:10 to 1:20 of the carboxylic acid to ethanol to drive the equilibrium towards the product.

Catalyst Addition: While stirring the mixture, carefully and slowly add a catalytic amount of
concentrated sulfuric acid (typically 3-5 mol% relative to the carboxylic acid). The addition
should be done in a fume hood and with appropriate personal protective equipment.

Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux using a
heating mantle. The reaction is typically monitored by Thin Layer Chromatography (TLC)
until the starting material is consumed. This can take several hours.

Work-up:
o Once the reaction is complete, allow the mixture to cool to room temperature.

o Carefully neutralize the excess acid by slowly adding a saturated solution of sodium
bicarbonate. Be cautious as this will generate carbon dioxide gas.
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o Transfer the mixture to a separatory funnel.

o Extract the aqueous layer with a suitable organic solvent such as ethyl acetate or
dichloromethane.

o Combine the organic layers and wash them with brine.

e Drying and Solvent Removal:
o Dry the combined organic extracts over anhydrous sodium sulfate or magnesium sulfate.
o Filter off the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
Ethyl 2-amino-3-methylbenzoate.

 Purification: The crude product can be further purified by column chromatography on silica
gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the
final, pure product.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Ethyl 2-amino-3-
methylbenzoate via Fischer esterification.

Click to download full resolution via product page
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Caption: Synthesis workflow for Ethyl 2-amino-3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Synthetic Guide for Ethyl 2-
amino-3-methylbenzoate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1342653?utm_src=pdf-body
https://www.benchchem.com/product/b1342653?utm_src=pdf-custom-synthesis
https://orgsyn.org/demo.aspx?prep=CV6P0581
https://www.mdpi.com/1422-8599/2013/4/M811
https://www.chemicalbook.com/synthesis/3-amino-2-methylbenzoic-acid.htm
https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-commercial-suppliers-and-pricing
https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-commercial-suppliers-and-pricing
https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-commercial-suppliers-and-pricing
https://www.benchchem.com/product/b1342653#ethyl-2-amino-3-methylbenzoate-commercial-suppliers-and-pricing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342653?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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